Cas no 496052-50-7 (3-fluoro-5-bromoanisole)

3-fluoro-5-bromoanisole structure
3-fluoro-5-bromoanisole structure
Product Name:3-fluoro-5-bromoanisole
CAS No:496052-50-7
MF:C7H6BrFO
MW:205.024344921112
CID:1112986
PubChem ID:2778999
Update Time:2025-04-20

3-fluoro-5-bromoanisole Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-5-bromoanisole
    • 1-bromo-3-(fluoromethoxy)benzene
    • Benzene, 1-bromo-3-(fluoromethoxy)-
    • SCHEMBL542315
    • 496052-50-7
    • EN300-7654178
    • DB-162373
    • Inchi: 1S/C7H6BrFO/c8-6-2-1-3-7(4-6)10-5-9/h1-4H,5H2
    • InChI Key: SBSXTRYBPMEBNX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OCF

Computed Properties

  • Exact Mass: 203.95861g/mol
  • Monoisotopic Mass: 203.95861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2Ų

3-fluoro-5-bromoanisole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7654178-0.05g
1-bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
0.05g
$229.0 2024-05-22
Enamine
EN300-7654178-0.1g
1-bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
0.1g
$342.0 2024-05-22
Enamine
EN300-7654178-0.25g
1-bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
0.25g
$487.0 2024-05-22
Enamine
EN300-7654178-0.5g
1-bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
0.5g
$768.0 2024-05-22
Enamine
EN300-7654178-1.0g
1-bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
1.0g
$986.0 2024-05-22
Enamine
EN300-7654178-2.5g
1-bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
2.5g
$1931.0 2024-05-22
Enamine
EN300-7654178-5.0g
1-bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
5.0g
$2858.0 2024-05-22
Enamine
EN300-7654178-10.0g
1-bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
10.0g
$4236.0 2024-05-22
Aaron
AR0201K0-50mg
1-Bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
50mg
$340.00 2025-02-14
Aaron
AR0201K0-100mg
1-Bromo-3-(fluoromethoxy)benzene
496052-50-7 95%
100mg
$496.00 2025-02-14
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk